Cas no 921060-72-2 (2,5-dimethoxy-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide)

• Product Name: 2,5-dimethoxy-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide
• CAS No: 921060-72-2
• MF: C₁₆H₁₇N₅O₄S
• MW: 375.402281522751
• CID: 6497011
• Update Time: 2025-05-20

2,5-dimethoxy-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethoxy-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide
• Benzenesulfonamide, 2,5-dimethoxy-N-[(1-phenyl-1H-tetrazol-5-yl)methyl]-

• Inchi： 1S/C16H17N5O4S/c1-24-13-8-9-14(25-2)15(10-13)26(22,23)17-11-16-18-19-20-21(16)12-6-4-3-5-7-12/h3-10,17H,11H2,1-2H3
• InChI Key： ZGNPERZDYSBDJP-UHFFFAOYSA-N
• SMILES： C1(S(NCC2N(C3=CC=CC=C3)N=NN=2)(=O)=O)=CC(OC)=CC=C1OC

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 616.3±65.0 °C(Predicted)
• pka: 8.02±0.50(Predicted)

Additional information on 2,5-dimethoxy-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide

Comprehensive Overview of 2,5-Dimethoxy-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide (CAS No. 921060-72-2)

2,5-Dimethoxy-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide (CAS No. 921060-72-2) is a specialized sulfonamide derivative with a unique molecular structure that combines a dimethoxybenzene core with a phenyltetrazole moiety. This compound has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential applications as a bioactive scaffold. Researchers are particularly interested in its role as a precursor or intermediate in the synthesis of novel therapeutic agents.

The molecular formula of 2,5-dimethoxy-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide is C₁₆H₁₇N₅O₄S, with a molecular weight of 375.40 g/mol. Its structure features a sulfonamide group linked to a dimethoxy-substituted benzene ring, which is further connected to a 1-phenyl-1H-1,2,3,4-tetrazol-5-ylmethyl group. This combination of functional groups makes it a versatile candidate for drug discovery and chemical biology studies.

One of the key areas of interest for CAS 921060-72-2 is its potential application in central nervous system (CNS) drug development. The dimethoxybenzene moiety is often associated with compounds that exhibit neuroprotective or psychoactive properties, while the tetrazole ring is known for its metabolic stability and ability to mimic carboxylic acids in biological systems. This dual functionality positions 2,5-dimethoxy-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide as a promising candidate for further investigation in neurological disorder research.

In recent years, there has been growing interest in sulfonamide-based compounds due to their diverse pharmacological activities. 2,5-Dimethoxy-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide aligns with this trend, as researchers explore its potential as a kinase inhibitor or enzyme modulator. The compound's structural features suggest possible interactions with various biological targets, making it relevant to current drug discovery pipelines focused on precision medicine approaches.

The synthesis of 921060-72-2 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize this compound. Proper storage conditions, typically under inert atmosphere at low temperatures, are recommended to maintain its stability over time.

From a commercial perspective, 2,5-dimethoxy-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide is primarily available through specialized chemical suppliers that cater to the pharmaceutical research sector. The compound is generally offered in small-scale quantities suitable for laboratory use, with purity specifications typically exceeding 95%. Current market trends indicate steady demand for such specialized research chemicals, particularly from academic institutions and biotechnology companies engaged in early-stage drug discovery programs.

Recent advancements in computational chemistry and molecular modeling have facilitated new research directions for compounds like CAS 921060-72-2. Scientists are increasingly using in silico methods to predict the compound's potential interactions with biological targets before conducting expensive laboratory experiments. This approach aligns with the growing emphasis on cost-effective drug discovery strategies in the pharmaceutical industry.

Environmental and safety considerations for 2,5-dimethoxy-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide follow standard laboratory chemical handling protocols. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses should be used when handling this material. Disposal should be conducted in accordance with local regulations for organic chemical waste.

The future research potential of 921060-72-2 appears promising, particularly in the context of fragment-based drug design and combinatorial chemistry. Its structural features make it a valuable building block for creating diverse chemical libraries that can be screened against various disease targets. As the pharmaceutical industry continues to seek novel small molecule therapeutics, compounds like 2,5-dimethoxy-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide will likely remain important tools in medicinal chemistry research.

For researchers interested in working with CAS 921060-72-2, it's recommended to consult recent scientific literature for updated applications and synthetic methodologies. The compound's unique structure continues to inspire innovative research across multiple disciplines, from medicinal chemistry to chemical biology. As with any specialized research chemical, proper documentation and record-keeping are essential when using this material in experimental work.